![molecular formula C15H15NO4S B5867990 N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide](/img/structure/B5867990.png)
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide
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Overview
Description
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide, also known as MDBS, is a sulfonamide compound that has been widely studied for its potential therapeutic applications. This compound has been found to possess several unique properties that make it an interesting target for researchers in various fields.
Mechanism of Action
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide exerts its antimicrobial activity by inhibiting the activity of bacterial enzymes involved in cell wall synthesis. It has been found to inhibit the activity of the enzyme MurA, which is involved in the biosynthesis of peptidoglycan, a major component of the bacterial cell wall. This compound has also been found to inhibit the activity of the enzyme topoisomerase II, which is involved in DNA replication and repair.
Biochemical and Physiological Effects:
This compound has been found to possess several biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the activity of the enzyme carbonic anhydrase, which is involved in the regulation of acid-base balance in the body. This inhibition may lead to the potential use of this compound as a treatment for diseases such as glaucoma and epilepsy.
Advantages and Limitations for Lab Experiments
One advantage of N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide is its broad-spectrum antimicrobial activity, which makes it a potential candidate for the treatment of various infectious diseases. Another advantage is its ability to induce apoptosis in cancer cells, which makes it a potential candidate for the development of anticancer drugs. However, one limitation of this compound is its potential toxicity, which may limit its use in humans.
Future Directions
There are several future directions for research on N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide. One direction is the development of new derivatives of this compound with improved pharmacological properties. Another direction is the investigation of the potential use of this compound in combination with other antimicrobial agents to enhance its efficacy. Additionally, further research is needed to investigate the potential use of this compound as a treatment for other diseases, such as glaucoma and epilepsy.
Synthesis Methods
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide can be synthesized using a variety of methods, including the reaction of 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride with 2-methylaniline in the presence of a base. Other methods include the reaction of 2,3-dihydro-1,4-benzodioxine-6-sulfonyl chloride with 2-methylphenylamine or the reaction of 2,3-dihydro-1,4-benzodioxine-6-sulfonamide with 2-methylaniline.
Scientific Research Applications
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide has been extensively studied for its potential therapeutic applications. It has been found to possess antimicrobial activity against a wide range of bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and vancomycin-resistant Enterococcus faecalis (VRE). This compound has also been found to possess antitumor activity against various cancer cell lines, including breast, lung, and colon cancer.
Properties
IUPAC Name |
N-(2-methylphenyl)-2,3-dihydro-1,4-benzodioxine-6-sulfonamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H15NO4S/c1-11-4-2-3-5-13(11)16-21(17,18)12-6-7-14-15(10-12)20-9-8-19-14/h2-7,10,16H,8-9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
RONJVDZBYSRAMO-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=CC=C1NS(=O)(=O)C2=CC3=C(C=C2)OCCO3 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H15NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
305.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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